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Compound of Interest

Compound Name: (2R)-Oxane-2-carboxylic acid

Cat. No.: B1353878

For researchers, scientists, and drug development professionals, the integrity of our work
extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we
handle, including their safe and compliant disposal. This guide provides a detailed, step-by-
step protocol for the proper disposal of (2R)-Oxane-2-carboxylic acid (CAS No. 105499-34-1),
a compound utilized in various research and development applications. Our objective is to
furnish you with the essential safety and logistical information necessary to manage this
chemical waste stream responsibly, ensuring the protection of personnel and the environment.

Hazard Assessment and Precautionary Measures

Before initiating any disposal procedures, a thorough understanding of the hazards associated
with (2R)-Oxane-2-carboxylic acid is paramount. This compound, also known as (R)-
Tetrahydro-2H-pyran-2-carboxylic acid, presents several potential health risks.

According to available Safety Data Sheets (SDS), (2R)-Oxane-2-carboxylic acid is classified
with the following hazard statements:

e H302: Harmful if swallowed.[1][2]
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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Some sources also indicate the potential for respiratory irritation. Therefore, strict adherence to
safety protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is your first line of defense. The following table outlines the
minimum required PPE when handling (2R)-Oxane-2-carboxylic acid waste.

Protection Type Specification Rationale

] To prevent contact with eyes,
Chemical safety goggles or a

Eye Protection ) which can cause serious
face shield. o
irritation.
Chemical-resistant gloves To prevent skin irritation upon

Hand Protection o
(e.g., nitrile). contact.

] To protect skin and clothing
Body Protection Laboratory coat.
from splashes.

Use in a well-ventilated area. A To avoid inhalation of any

) ) respirator may be necessary potential vapors or aerosols
Respiratory Protection ] ] ]
for large spills or in poorly that may cause respiratory
ventilated areas. irritation.

Always consult your institution's Environmental Health & Safety (EHS) department for specific
PPE requirements.

Waste Characterization and Regulatory Compliance

Proper disposal is dictated by local, state, and federal regulations, primarily the Resource
Conservation and Recovery Act (RCRA) administered by the U.S. Environmental Protection
Agency (EPA).[3][4][5] As the generator of the waste, you are legally responsible for its proper
characterization.

(2R)-Oxane-2-carboxylic acid is not a specifically "listed" hazardous waste under RCRA.[6]
Therefore, its classification depends on its "characteristics": ignitability, corrosivity, reactivity,
and toxicity.[6][7]
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Corrosivity (D002): As a carboxylic acid, this compound is acidic. Aqueous solutions with a
pH of 2 or less are considered corrosive hazardous waste.[7] While most carboxylic acids
are weak acids, the pH of your waste solution will depend on its concentration.[3] It is
imperative to measure the pH of your (2R)-Oxane-2-carboxylic acid waste stream. If the pH
is < 2, it must be managed as D002 hazardous waste.

Toxicity: The compound is designated as "Harmful if swallowed." However, for RCRA
purposes, toxicity is determined by the Toxicity Characteristic Leaching Procedure (TCLP). It
is unlikely that this compound would fail the TCLP for specific regulated substances unless
contaminated.

Ignitability (D001) and Reactivity (D003): Based on available data, (2R)-Oxane-2-carboxylic
acid does not meet the criteria for ignitability or reactivity.

Therefore, the primary characteristic of concern is corrosivity.

Step-by-Step Disposal Protocol

The recommended and safest disposal method for (2R)-Oxane-2-carboxylic acid is through a

licensed professional waste disposal service, typically arranged by your institution's EHS

department. On-site treatment, such as neutralization, should only be performed by trained

personnel with EHS approval and a thorough understanding of the potential hazards.

Waste Collection and Segregation

Designated Waste Container: Collect all waste containing (2R)-Oxane-2-carboxylic acid in
a dedicated, properly labeled, and sealed container.

Container Compatibility: Use a container made of a material compatible with organic acids,
such as high-density polyethylene (HDPE). Avoid using metal containers, as acids can cause
corrosion.

Segregation: Do not mix (2R)-Oxane-2-carboxylic acid waste with incompatible chemicals.
According to chemical compatibility charts, organic acids should be segregated from:

o Bases (Caustics): Such as sodium hydroxide and potassium hydroxide.[8][9][10][11]
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o Strong Oxidizing Agents: Such as nitric acid and permanganates.[12]
o Amines and Alkanolamines.[8][9][10][11]
o Reactive Metals.

Mixing with these substances can cause violent reactions, heat generation, or the release of
toxic gases.

Waste Container Labeling

Proper labeling is a critical component of safe waste management. Your waste container must
be clearly labeled with the following information:

The words "HAZARDOUS WASTE"

The full chemical name: "(2R)-Oxane-2-carboxylic acid"

The approximate concentration and volume of the waste.

The date of accumulation.

The relevant hazard characteristics (e.g., "Corrosive" if the pH is < 2).

On-Site Storage

Store the sealed and labeled waste container in a designated satellite accumulation area (SAA)
that is at or near the point of generation. The SAA should be a secondary containment bin to
prevent the spread of any potential leaks.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (2R)-
Oxane-2-carboxylic acid.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://ehs.princeton.edu/sites/g/files/toruqf5671/files/Chemical%20Incompatibility%20Chart.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/chem-compatibility-chart.pdf
https://case.edu/ehs/sites/default/files/2018-02/compatComplex.pdf
https://www.chem.tamu.edu/rgroup/wooley/safety/10%20labsafety%20chemical%20compatibility%20chart.pdf
https://www.ehs.washington.edu/system/files/resources/Incompatible_Chemicals_Focus_Sheet.pdf
https://www.benchchem.com/product/b1353878?utm_src=pdf-body
https://www.benchchem.com/product/b1353878?utm_src=pdf-body
https://www.benchchem.com/product/b1353878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Y

Collect in a designated,
compatible (e.g., HDPE) container

4

Segregate from incompatible
chemicals (bases, oxidizers, etc.)

\ 4

Label container:
'HAZARDOUS WASTE'
Cl s

hemical Name & Hazard!

'

Measure pH of the
waste solution

pH>2
Manage as Non-Corrosive
Chemical Waste

pH<2
Classify as D002 Corrosive Waste

Proceed with approved
neutralization protocol
(trained personnel only)

Store in a designated
Satellite Accumulation Area (SAA)
with secondary containment

Y
Contact Environmental
Health & Safety (EHS)

for waste pickup

A

Click to download full resolution via product page

Caption: Decision workflow for the disposal of (2R)-Oxane-2-carboxylic acid.
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On-Site Neutralization (Expert Use Only)

While disposal via a licensed contractor is the preferred method, in some instances, on-site
neutralization of small quantities of acidic waste may be permissible with prior approval from
your institution's EHS department. This procedure should only be carried out by trained
personnel in a controlled environment, such as a fume hood.

Caution: Neutralization of acids is an exothermic reaction that can generate heat and, in the
case of reaction with carbonates or bicarbonates, carbon dioxide gas.[2][13]

Neutralization Protocol with Sodium Bicarbonate (for
dilute solutions)

o Preparation: Work in a fume hood and wear all required PPE. Have a spill kit readily
available.

 Dilution: If the acid is concentrated, slowly add it to a large volume of cold water to dilute it.
Never add water to acid.

o Neutralization: Slowly and in small portions, add a 5% solution of sodium bicarbonate to the
dilute acid solution while stirring continuously. Be prepared for gas evolution (effervescence).

e pH Monitoring: Periodically check the pH of the solution using pH paper or a calibrated pH
meter. Continue adding the bicarbonate solution until the pH is between 6 and 8.

o Disposal of Neutralized Solution: Once neutralized, the resulting salt solution may be eligible
for drain disposal, pending EHS approval and compliance with local wastewater regulations.
Copious amounts of water should be used to flush the drain.

Emergency Procedures: Spill and Exposure

In case of a spill:
o Evacuate the immediate area and alert your supervisor and EHS.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).
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o Carefully collect the absorbed material into a labeled hazardous waste container.
e Clean the spill area with soap and water.
In case of personal exposure:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

o Skin: Remove contaminated clothing and wash the affected area with soap and water for at
least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical
attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

By adhering to these procedures, you contribute to a culture of safety and environmental
stewardship within your laboratory. Always prioritize safety and when in doubt, consult your
institution's Environmental Health & Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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